5-(2-Pyridyl)thiophene-2-sulfonyl chloride

• IUPAC Name: 5-pyridin-2-ylthiophene-2-sulfonyl chloride
• InChI: InChI=1S/C9H6ClNO2S2/c10-15(12,13)9-5-4-8(14-9)7-3-1-2-6-11-7/h1-6H
• InChI Key: OGOMWPWAEIDEOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC=C(S2)S(=O)(=O)Cl
• Molecular Formula: C9H6ClNO2S2
• DSSTOX Substance ID: DTXSID70371931
• Molecular Weight: 259.7 g/mol
• CAS No.: 151858-64-9

Description

5-(2-Pyridyl)thiophene-2-sulfonyl chloride is a useful research compound. Its molecular formula is C9H6ClNO2S2 and its molecular weight is 259.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalysis and Organic Synthesis

One significant application of 5-(2-Pyridyl)thiophene-2-sulfonyl chloride derivatives is in catalysis and organic synthesis. For instance, a study on ruthenium-catalyzed meta sulfonation of 2-phenylpyridines highlighted the compound's role in facilitating selective catalytic reactions. This process offers access to atypical regioselectivity for reactions involving chelation-assisted cyclometalation, underscoring the compound's utility in developing novel synthetic pathways (Saidi et al., 2011).

Pharmacological Research

Another application is found in pharmacological research, where derivatives of this compound are investigated for their potential therapeutic effects. A study demonstrated the synthesis and evaluation of thiophenes substituted with a 4-methanesulfonyl benzoyl moiety for anti-inflammatory activity, showcasing the compound's relevance in drug development (Pillai et al., 2003).

Material Science and Surface Chemistry

In material science, the solubilization and partitioning behavior of thiophene derivatives, including those related to this compound, in micellar solutions of anionic surfactants have been extensively studied. These studies provide insights into the interactions between organic molecules and surfactants, contributing to the development of new materials and understanding their properties in various media (Saeed et al., 2017).

Safety and Hazards

Users are advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure. Appropriate exhaust ventilation should be provided at places where dust is formed.